2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-(pyridin-3-yl)ethane-1-sulfonamido

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H14N2O5S/c18-15(12-5-8-21-10-12,14-4-2-7-22-14)11-17-23(19,20)13-3-1-6-16-9-13/h1-10,17-18H,11H2
• InChI Key: YVKAWNDIAUVWRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3 g/mol

Description

2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-(pyridin-3-yl)ethane-1-sulfonamido, also known as FFA4 agonist, is a chemical compound that has been widely studied for its potential therapeutic applications. It is a potent and selective agonist of the free fatty acid receptor 4 (FFA4), which is a G protein-coupled receptor that is expressed in various tissues throughout the body. FFA4 has been implicated in a range of physiological processes, including glucose homeostasis, inflammation, and lipid metabolism. In

Scientific Research Applications

Synthesis and Chemical Transformations

Furans and pyrroles, which share structural motifs with the compound of interest, are pivotal in chemical synthesis, found extensively in natural products, pharmaceuticals, and materials. Innovative methods to prepare 2-substituted 3-furfurals have been developed, starting from 3-furfural, 3-bromofuran, and 3-vinylfurans. These methods involve organometallic reagents and an oxidative rearrangement to introduce various substituents, including sulfonamides, into the furan ring, showcasing the versatility of furan derivatives in organic synthesis (Kelly, Kerrigan, & Walsh, 2008).

Materials Science

In materials science, furan derivatives, akin to the core structure of the compound , have been explored for their potential in organic light-emitting diodes (OLEDs). A study introduced a furo[3,2-c]pyridine-based Ir complex, showing its efficacy in OLEDs with a record-high external quantum efficiency, highlighting the importance of furan derivatives in the development of high-performance electronic devices (Yan et al., 2017).

Corrosion Inhibition

The structural elements present in the compound of interest, such as the furan ring and sulfonamide functionality, have been investigated for their corrosion inhibition properties. Specifically, 4-Chloro-2-((furan-2-ylmethyl) amino)-5-sulfamoylbenzoic Acid (FSM) has been studied as a potential inhibitor for mild steel corrosion in acidic media, demonstrating the applicability of furan and sulfonamide-containing compounds in protecting metals from corrosion (Sappani & Karthikeyan, 2014).